Cas no 1427399-34-5 (5-Chloro-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1427399-34-5
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD23708541
• CID: 4599058
• PubChem ID: 84649884
• Update Time: 2025-06-13

5-Chloro-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine
• FCH2333131
• SY100353
• AX8330848
• MFCD23708541
• EN300-1592172
• CHC39934
• 1427399-34-5
• AS-53995
• CS-0050552
• SCHEMBL19510416
• P17381
• AKOS024050227
• SB40593

• MDL： MFCD23708541
• Inchi： 1S/C6H4ClN3/c7-5-2-1-3-6-8-4-9-10(5)6/h1-4H
• InChI Key： VTRUSOWTYJYYIJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=NC=NN21

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 1.7

Additional information on 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine

Research Brief on 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1427399-34-5): Recent Advances and Applications

The compound 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1427399-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. As a heterocyclic scaffold, this molecule exhibits unique physicochemical properties that make it a promising candidate for the design of novel therapeutic agents. Recent studies have explored its potential as a key intermediate in the synthesis of kinase inhibitors, antimicrobial agents, and other bioactive molecules.

One of the most notable advancements in the research of 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine is its role in the development of kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and FLT3, which are implicated in myeloproliferative disorders and acute myeloid leukemia, respectively. The study highlighted the compound's ability to modulate kinase activity through selective binding to the ATP-binding site, offering a potential pathway for targeted therapy.

In addition to its applications in oncology, 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine has shown promise in antimicrobial research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibit broad-spectrum antibacterial activity, particularly against drug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a scaffold for next-generation antibiotics.

Another area of interest is the compound's utility in agrochemical research. A 2022 study in Pest Management Science reported that 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine derivatives could serve as effective fungicides, offering a new avenue for crop protection. The study emphasized the compound's low toxicity profile and high efficacy against fungal pathogens, making it a sustainable alternative to conventional agrochemicals.

Despite these promising findings, challenges remain in the optimization of 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine-based compounds. Issues such as bioavailability, metabolic stability, and selectivity need to be addressed to fully harness their therapeutic potential. Ongoing research is focused on structural modifications and formulation strategies to overcome these limitations. For instance, a 2023 preprint in ChemRxiv proposed the use of prodrug approaches to enhance the pharmacokinetic properties of these derivatives.

In conclusion, 5-Chloro-[1,2,4]triazolo[1,5-a]pyridine (CAS: 1427399-34-5) represents a versatile and valuable scaffold in chemical biology and pharmaceutical research. Its applications span oncology, antimicrobial therapy, and agrochemicals, highlighting its broad utility. Future research should focus on addressing the current limitations and exploring new derivatives to unlock its full potential. The compound's unique properties and diverse applications make it a focal point for innovation in drug discovery and development.